1,3-dimethyl-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3-dimethyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O3S2/c1-8-10(7-18(2)17-8)13(19)16-14-15-11-5-4-9(23(3,20)21)6-12(11)22-14/h4-7H,1-3H3,(H,15,16,19)
• InChI Key: PUKHPKICQXTSSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C14H14N4O3S2
• Molecular Weight: 350.4 g/mol
• CAS No.: 1005678-48-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific reactions used. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and benzo[d]thiazol rings suggests that the compound may have aromatic properties. The carboxamide and methylsulfonyl groups could participate in hydrogen bonding, affecting the compound’s solubility and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carboxamide group could be hydrolyzed to produce a carboxylic acid and an amine. The methylsulfonyl group could potentially undergo a variety of reactions, including elimination reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar functional groups like carboxamide and methylsulfonyl could increase the compound’s solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed information about the safety and hazards of this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. Such research could lead to the development of new pharmaceuticals or other useful compounds.